- Nucleophilic substitution reaction of amines with 3-bromo-4-nitropyridine (and 2-nitropyridine): A new nitro-group migration, Heterocycles, 2005, 65(9), 2071-2081
Cas no 89364-04-5 (3-Bromo-4-nitropyridine)
3-Bromo-4-nitropyridine is a heterocyclic aromatic compound featuring both bromo and nitro functional groups on a pyridine ring. This structure makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromo substituent enhances reactivity in cross-coupling reactions, while the nitro group facilitates further functionalization through reduction or substitution. Its high purity and stability under controlled conditions ensure consistent performance in nucleophilic aromatic substitution and metal-catalyzed transformations. The compound’s well-defined reactivity profile allows for precise modifications, making it a preferred choice for constructing complex nitrogen-containing frameworks in medicinal chemistry and material science research.
3-Bromo-4-nitropyridine structure
Product Name:3-Bromo-4-nitropyridine
CAS No:89364-04-5
MF:C5H3BrN2O2
MW:202.993520021439
MDL:MFCD03085767
CID:61258
PubChem ID:2762559
Update Time:2025-05-27
3-Bromo-4-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-4-nitropyridine
- 3-BroMo-4-nitro-pyridine
- 3-Brom-4-nitro-pyridin
- F1371-0211
- Pyridine,3-bromo-4-nitro
- PYRIDINE, 3-BROMO-4-NITRO-
- Pyridine,3-bromo-4-nitro-
- PubChem20425
- 4-nitro-3-bromopyridine
- 3-bromo-4-nitro pyridine
- CJEWCWSWUUFORD-UHFFFAOYSA-N
- BCP26789
- STL556001
- BBL102202
- TRA0020779
- AB13073
- BC004555
- SY004457
- ST2410532
- AB0027399
- W9228
- 3-Bromo-4-nitropyridine (ACI)
- AC-27473
- CS-D1648
- DTXSID70376305
- 89364-04-5
- W-204018
- MFCD03085767
- EN300-128362
- SCHEMBL2795290
- AKOS002663476
- AS-18600
-
- MDL： MFCD03085767
- Inchi： 1S/C5H3BrN2O2/c6-4-3-7-2-1-5(4)8(9)10/h1-3H
- InChI Key： CJEWCWSWUUFORD-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C(Br)=CN=CC=1)=O
Computed Properties
- Exact Mass: 201.93800
- Monoisotopic Mass: 201.938
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.7
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.4
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.834
- Melting Point: 54-58°C
- Boiling Point: 235.7℃ at 760 mmHg
- Flash Point: 96.4℃
- Refractive Index: 1.614
- PSA: 58.71000
- LogP: 2.27550
- Vapor Pressure: 0.1±0.5 mmHg at 25°C
3-Bromo-4-nitropyridine Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Safety Instruction： H303+H313+H333
- Storage Condition：Store long-term at 2-8°C
3-Bromo-4-nitropyridine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Bromo-4-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 079920-1g |
3-Bromo-4-nitropyridine |
89364-04-5 | 98% | 1g |
￡35.00 | 2022-03-01 | |
| Fluorochem | 079920-5g |
3-Bromo-4-nitropyridine |
89364-04-5 | 98% | 5g |
￡107.00 | 2022-03-01 | |
| Fluorochem | 079920-10g |
3-Bromo-4-nitropyridine |
89364-04-5 | 98% | 10g |
￡172.00 | 2022-03-01 | |
| Fluorochem | 079920-25g |
3-Bromo-4-nitropyridine |
89364-04-5 | 98% | 25g |
￡326.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 072135-25g |
3-Bromo-4-nitropyridine |
89364-04-5 | 95+% | 25g |
13720.0CNY | 2021-07-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 072135-1g |
3-Bromo-4-nitropyridine |
89364-04-5 | 95+% | 1g |
1266.0CNY | 2021-07-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 072135-5g |
3-Bromo-4-nitropyridine |
89364-04-5 | 95+% | 5g |
3867.0CNY | 2021-07-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PT625-200mg |
3-Bromo-4-nitropyridine |
89364-04-5 | 95% | 200mg |
88.0CNY | 2021-08-04 | |
| Chemenu | CM103531-5g |
3-Bromo-4-nitropyridine |
89364-04-5 | 95% | 5g |
$153 | 2021-08-06 | |
| Chemenu | CM103531-10g |
3-Bromo-4-nitropyridine |
89364-04-5 | 95% | 10g |
$224 | 2021-08-06 |
3-Bromo-4-nitropyridine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Triphenylphosphine Catalysts: Trichlorooxobis(triphenylphosphine)rhenium Solvents: Dichloromethane ; rt; 1 h, rt; 2 h, 40 °C; 40 °C → rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: 1,4-Dioxane
Reference
- Biphenylenes and heterocyclic analogs of biphenylene. Part 5. Secondary products of pyrolysis of tetraazaphenanthrenes: implication of 2-aryl meta-arynes, Journal of Chemical Research, 1986, (7), 236-7
3-Bromo-4-nitropyridine Raw materials
3-Bromo-4-nitropyridine Preparation Products
3-Bromo-4-nitropyridine Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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